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Get Quote

Documented Contexts of Use

The table below summarizes the known contexts in which 8-Methyl-1-nonene has been documented.

Context Key Information Research/Experimental Details

Pheromone
Synthesis

Key intermediate for

synthesizing (R)-trogodermal,
a sex pheromone for

Trogoderma species (pests of
stored products) [1].

Synthesized from (R)-2-methylbutanoic acid.

Cross-metathesis with 8-nonenyl acetate using
Grubbs I catalyst forms the pheromone skeleton

[1].

Chemical
Properties

Characterized by various
agencies (NIST, PubChem).

Not listed as a naturally
occurring substance in the

search results [2] [3] [4].

Data includes molecular formula (C₁₀H₂₀), molecular
weight (140.27 g/mol), structural identifiers

(InChIKey, ChemSpider ID), and calculated
thermodynamic properties (boiling point: 424.44 K)

[2] [3] [4].

Experimental Synthesis Protocol

The following diagram illustrates the laboratory synthesis workflow for 8-Methyl-1-nonene as described in

peer-reviewed literature, which you can adapt for your own work.
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(R)-2-Methylbutanoic Acid (6)

Reduction with
Lithium Aluminum Hydride (LiAlH₄)

(R)-2-Methylbutan-1-ol (5)

Reaction with p-Toluenesulfonyl Chloride
(TsCl)

(R)-2-Methylbutyl Tosylate (7)

Nucleophilic Substitution
with Lithium Bromide (LiBr)

in DMF solvent

(R)-2-Methylbutyl Bromide (8)

Alkylation with
1-Pentenylmagnesium Bromide

(Grignard Reagent)

(R)-7-Methyl-1-nonene (9)
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Synthesis workflow for 8-Methyl-1-nonene [1]

Critical Catalyst Note

The original research emphasizes that Grubbs I catalyst must be used for the subsequent cross-metathesis

step. The more common Grubbs II catalyst was found to cause extensive side reactions in this specific

synthesis [1].

Research Implications and Alternatives

The specific use of 8-Methyl-1-nonene in pheromone synthesis suggests it is a high-value specialty

chemical for creating molecules with defined stereocenters. Its primary role is as a synthetic building block

rather than a naturally occurring metabolite.

For research involving behaviorally active volatile organic compounds, the related straight-chain alkene 1-

Nonene has been identified as a semiochemical. Studies show it is emitted by insect cadavers infected with

entomopathogenic nematodes and acts as an attractant for certain nematode species [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b13141271#where-is-8-methyl-1-nonene-

found]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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